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Compound of Interest

Compound Name: N'-chloro-N-phenylethanimidamide

CAS No.: 61253-73-4

Cat. No.: B14585339

Get Quote

Executive Summary
N'-chloro-N-phenylethanimidamide (and its substituted analogs) represents a pivotal class of

N-chloroamidines that serves a dual function in medicinal chemistry: as a potent oxidative

biocide (N-halamine) and as a high-value "synthon" for the construction of nitrogen-sulfur

heterocycles.

Recent advancements have elevated this scaffold from a simple chemical intermediate to a

precursor for 5-amino-1,2,4-thiadiazoles, a new generation of antimicrobials exhibiting sub-

micromolar activity against ESKAPE pathogens (MIC values: 0.09–1.5 µg/mL). This guide

details the structure-activity relationships (SAR), oxidative mechanisms, and validated

protocols for exploiting these derivatives in drug discovery.

Chemical Identity & Structural Logic
The core structure consists of an ethanimidamide backbone with an oxidative N-Cl bond. This

"N-chloro" functionality is the driver of its reactivity and biological potential.
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IUPAC Name: N'-chloro-N-phenylethanimidamide

Core Functionality: N-Halamine (Oxidizing Agent)

Key Reactivity: Electrophilic chlorination transfer; 1,3-dipolar cycloaddition precursor.

Structural Causality in Bioactivity
The N-Cl Bond: Provides intrinsic biocidal activity via oxidative stress. It acts as a reservoir

of positive chlorine (

), capable of oxidizing microbial thiol groups.

The Phenyl Ring: Modulates lipophilicity (

), enhancing membrane permeability for intracellular targeting.

The Amidine Carbon: Serves as the electrophilic center for nucleophilic attacks during the

synthesis of heterocyclic derivatives.

Biological Activity Profile
A. Intrinsic Activity: The N-Halamine Mechanism
Before derivatization, the parent N-chloroamidine exhibits broad-spectrum antimicrobial

properties characteristic of organic N-halamines.

Mechanism: Oxidative transfer of

to biological receptors.

Target: Cysteine residues in microbial enzymes (e.g., GAPDH), causing irreversible protein

aggregation.

Application: Surface disinfection and water treatment (due to stability/reactivity balance).

B. Derivative Activity: 5-Amino-1,2,4-Thiadiazoles
The most significant therapeutic application lies in the conversion of N'-chloro-N-
phenylethanimidamide into 5-amino-1,2,4-thiadiazole derivatives. These compounds have
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demonstrated superior efficacy compared to standard antibiotics like Pefloxacin and

Streptomycin.[1][2][3]

Quantitative Efficacy Data (ESKAPE Pathogens)
Table 1: Comparative MIC values of N-chloroamidine-derived thiadiazoles vs. Standard

Antibiotics.

Compound ID
Derivative
Type

Organism MIC (µg/mL)
Potency vs.
Std

5bd
N-phenyl-1,2,4-

thiadiazole

S. aureus

(MRSA)
0.09 > 40x Pefloxacin

5ba

N-(4-

chlorophenyl)

analog

E. faecium 0.19
> 20x

Streptomycin

6a N-tolyl analog A. baumannii 0.39 Superior

Ref Pefloxacin S. aureus 4.0 - 8.0 Baseline

Ref Streptomycin S. aureus 2.0 - 32.0 Baseline

Interpretation: The derivatives exhibit potent bacteriostatic and bactericidal effects at nanomolar

concentrations.[1][2][3] The lipophilic N-phenyl moiety is critical for penetrating the complex

outer membrane of Gram-negative bacteria like A. baumannii.

Mechanistic Pathways
Pathway 1: Oxidative Biocidal Action (Intrinsic)
The N-chloroamidine releases oxidative chlorine upon contact with microbial membranes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/publication/360976472_External_oxidant-free_and_transition_metal-free_synthesis_of_5-amino-124-thiadiazoles_as_promising_antibacterials_against_ESKAPE_pathogen_strains
https://pubmed.ncbi.nlm.nih.gov/35639224/
https://www.bocsci.com/product/5-amino-1-2-4-thiadiazole-cas-7552-07-0-326997.html
https://www.researchgate.net/publication/360976472_External_oxidant-free_and_transition_metal-free_synthesis_of_5-amino-124-thiadiazoles_as_promising_antibacterials_against_ESKAPE_pathogen_strains
https://pubmed.ncbi.nlm.nih.gov/35639224/
https://www.bocsci.com/product/5-amino-1-2-4-thiadiazole-cas-7552-07-0-326997.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14585339?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pathway 2: Synthesis of Bioactive Thiadiazoles
(Derivatization)
The transformation of N'-chloro-N-phenylethanimidamide into bioactive thiadiazoles

proceeds via a transition-metal-free oxidative coupling with isothiocyanates. This pathway is

self-validating as it requires no external oxidant; the N-Cl bond itself drives the cyclization.

N'-chloro-N-phenylethanimidamide
(Precursor)

Imidoyl Thiourea
Intermediate

Nucleophilic Addn

Isothiocyanate
(R-N=C=S)

N-S Bond Formation
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- HCl
(Spontaneous) 5-Amino-1,2,4-Thiadiazole

(Bioactive Agent)
Final Drug

Click to download full resolution via product page

Caption: Figure 1. Conversion of N'-chloro-N-phenylethanimidamide to potent antibacterial

thiadiazoles via oxidative cyclization.

Detailed Experimental Protocols
Protocol A: Synthesis of N'-chloro-N-
phenylethanimidamide
Rationale: This protocol uses N-chlorosuccinimide (NCS) for controlled chlorination, avoiding

over-chlorination seen with chlorine gas.

Preparation: Dissolve N-phenylethanimidamide (10 mmol) in anhydrous acetonitrile (50 mL).

Chlorination: Cool the solution to 0°C in an ice bath.

Addition: Add N-chlorosuccinimide (NCS) (10.5 mmol) portion-wise over 15 minutes.

Control Point: Maintain temperature < 5°C to prevent degradation.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature (25°C) for 2 hours.
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Workup: Evaporate solvent under reduced pressure. Redissolve residue in diethyl ether and

wash with water (3x) to remove succinimide byproduct.

Isolation: Dry organic layer over

, filter, and concentrate.

Validation: Verify structure via

-NMR (Look for disappearance of NH signal and shift in methyl protons).

Protocol B: MIC Determination (Microdilution Assay)
Rationale: Standard CLSI broth microdilution ensures reproducibility and comparability with

clinical antibiotics.

Inoculum Prep: Adjust bacterial culture (S. aureus ATCC 29213) to

CFU/mL in Mueller-Hinton Broth (MHB).

Compound Dilution: Prepare stock solution of the thiadiazole derivative in DMSO. Perform 2-

fold serial dilutions in 96-well plates (Final conc range: 64 to 0.06 µg/mL).

Incubation: Add 100 µL of bacterial suspension to each well. Incubate at 37°C for 18–24

hours.

Readout: Determine MIC as the lowest concentration showing no visible growth (turbidity).

Control: Use Pefloxacin as a positive control and DMSO as a vehicle control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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